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Introduction
Carbon monoxide (CO) is increasingly recognized as a crucial gasotransmitter, playing a

significant role in a variety of physiological and pathological processes, including inflammation,

vascular function, and cancer.[1][2][3] The ability to accurately quantify CO concentrations in

biological systems is paramount for understanding its complex roles and for the development of

CO-based therapeutics. "CO probe 1" (also known as COP-1) is a fluorescent probe designed

for the selective detection and imaging of carbon monoxide in living cells.[2][4] This document

provides detailed application notes and protocols for the quantitative analysis of CO using "CO
probe 1".

Principle of Detection
"CO probe 1" is an allyl fluorescein ether-based probe that operates on a palladium-mediated

Tsuji-Trost reaction.[1][5] In the presence of palladium(II) chloride (PdCl₂), carbon monoxide

reduces Pd(II) to Pd(0). This catalytically active Pd(0) then cleaves the allyl ether protecting

group from the fluorescein molecule.[1] This deallylation process releases the highly

fluorescent fluorescein, resulting in a significant "turn-on" fluorescence signal that is
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proportional to the CO concentration.[1][6] The probe exhibits high selectivity for CO over other

biologically relevant reactive oxygen and nitrogen species.[4][5]

CO Detection Mechanism of CO probe 1
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Figure 1: Mechanism of CO detection by "CO probe 1".

Quantitative Data Summary
The following table summarizes the key quantitative parameters of "CO probe 1" for the

detection of carbon monoxide.
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Parameter Value
Cell Type /
Conditions

Reference

Excitation Wavelength

(λex)
450-493 nm In vitro / Live Cells [1][5]

Emission Wavelength

(λem)
525-527 nm (Green) In vitro / Live Cells [5]

Fluorescence

Enhancement
~150-fold In vitro [1]

Response Time Within 20-30 minutes Live Cells [1][5]

Detection Limit ~45 nM
In vitro (using a similar

NIR probe)
[7]

Recommended

Concentration
1 µM

HeLa, A549, RAW

264.7 cells
[1][5][6]

Experimental Protocols
Reagent Preparation

"CO probe 1" Stock Solution (10 mM):

Before opening, centrifuge the vial to collect the lyophilized solid at the bottom.[5]

Warm the vial to room temperature.[5]

Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM stock

solution (e.g., for 1 mg of "CO probe 1" with a molar mass of 412.43 g/mol , add 242 µL of

DMSO).[5]

Vortex to dissolve completely.

Store aliquots at -20°C, protected from light.[5]

PdCl₂ Stock Solution (1 mM):
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Prepare a 1 mM stock solution of PdCl₂ in deionized water.

CO-Releasing Molecule (CORM) Stock Solution (e.g., CORM-3 at 10 mM):

Prepare a stock solution of a suitable CORM (e.g., CORM-3) in deionized water or an

appropriate solvent. CORMs are used as positive controls to induce a CO signal.[5]

Protocol for Live Cell Imaging and Quantification of
Exogenous CO
This protocol is designed for the detection of CO introduced to the cells from an external

source, such as a CORM.
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Workflow for Exogenous CO Detection

1. Seed cells in a
24-well plate and
culture overnight

2. Pre-incubate cells with
CORM-3 (e.g., 10 µM)

for 30 min at 37°C

3. Add "CO probe 1" (1 µM)
and PdCl₂ (1 µM)
for 30 min at 37°C

4. Wash cells with
PBS buffer

5. Image cells using
fluorescence microscopy

(Ex: 450-480 nm, Em: 527 nm)

Click to download full resolution via product page

Figure 2: Experimental workflow for detecting exogenous CO.

Detailed Steps:

Cell Seeding: Plate cells of interest in a 24-well plate or other suitable imaging dish and

culture overnight to allow for adherence.[5]
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Positive Control (CORM Treatment):

Remove the cell culture medium.

Pre-incubate the cells with a CO-releasing molecule (e.g., 10 µM CORM-3) in cell culture

medium for 30 minutes at 37°C.[5] The optimal concentration of the CORM should be

determined by the end-user.[5]

Probe Loading:

After the pre-incubation, remove the CORM-containing medium.

Add cell culture medium containing "CO probe 1" (final concentration 1 µM) and PdCl₂

(final concentration 1 µM).[5]

Incubate for 30 minutes at 37°C.[5]

Washing:

Remove the probe-containing medium.

Wash the cells three times with phosphate-buffered saline (PBS) to remove excess probe.

[1]

Imaging and Analysis:

Replace the PBS with fresh cell culture medium or imaging buffer.[5]

Image the cells using a fluorescence microscope with appropriate filters (e.g., excitation at

450-480 nm and emission at 527 nm).[5]

For quantitative analysis, measure the mean fluorescence intensity of the cells using

image analysis software (e.g., ImageJ). Compare the fluorescence intensity of CO-treated

cells to control cells (not treated with a CORM).

Protocol for Live Cell Imaging and Quantification of
Endogenous CO
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This protocol is adapted for detecting CO produced by the cells, for example, through the

activity of heme oxygenase-1 (HO-1).

Cell Seeding: Plate cells as described in the previous protocol.

Induction of Endogenous CO:

To stimulate endogenous CO production, pre-treat cells with an inducer of HO-1, such as

hemin (e.g., 100 µM), for an appropriate duration (e.g., 30 minutes) at 37°C.[1] The

optimal concentration and incubation time for the inducer will vary depending on the cell

type and experimental conditions.

Probe Loading:

Following induction, add a mixture of "CO probe 1" (1 µM) and PdCl₂ (1 µM) to the cell

culture medium.[1]

Incubate for 30 minutes at 37°C.[1]

Washing: Wash the cells three times with PBS.[1]

Imaging and Analysis: Image and quantify the fluorescence as described for exogenous CO

detection.

Data Interpretation and Considerations
Controls: It is essential to include proper controls in your experiment. A negative control

group should consist of cells incubated with "CO probe 1" and PdCl₂ but without any CO

donor or inducer. A positive control group should be treated with a known concentration of a

CORM to confirm the probe's responsiveness.

Toxicity: "CO probe 1" has been reported to have low cytotoxicity.[1] However, it is always

recommended to perform a cell viability assay (e.g., MTT assay) to confirm that the probe

and other reagents are not toxic at the concentrations used in your specific cell line.

Selectivity: While "CO probe 1" is highly selective, it is good practice to be aware of potential

interfering substances in your experimental system. The probe shows no significant cross-
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reactivity with various anions, biothiols, amino acids, and reactive oxygen/nitrogen species.

[5]

Quantitative Analysis: For quantitative measurements, it is crucial to maintain consistent

imaging parameters (e.g., exposure time, gain) across all samples. A calibration curve can

be generated by exposing the probe to known concentrations of a CO donor in a cell-free

system to correlate fluorescence intensity with CO concentration.

Conclusion
"CO probe 1" is a powerful tool for the sensitive and selective detection of carbon monoxide in

living cells.[2][4] By following the detailed protocols and considering the principles outlined in

these application notes, researchers can effectively quantify and visualize CO, paving the way

for a deeper understanding of its biological functions and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b606503/docs#quantitative-analysis-of-carbon-
monoxide-using-co-probe-1-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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